Cas no 866812-07-9 (3-(benzenesulfonyl)-6-chloro-4-(4-phenylpiperazin-1-yl)quinoline)

• Product Name: 3-(benzenesulfonyl)-6-chloro-4-(4-phenylpiperazin-1-yl)quinoline
• CAS No: 866812-07-9
• MF: C₂₅H₂₂ClN₃O₂S
• MW: 463.979083538055
• CID: 6157921
• PubChem ID: 5640132
• Update Time: 2025-06-08

3-(benzenesulfonyl)-6-chloro-4-(4-phenylpiperazin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-6-chloro-4-(4-phenylpiperazin-1-yl)quinoline
• AKOS001859411
• 6-chloro-4-(4-phenylpiperazin-1-yl)-3-(phenylsulfonyl)quinoline
• 866812-07-9
• F1605-0282

• Inchi： 1S/C25H22ClN3O2S/c26-19-11-12-23-22(17-19)25(24(18-27-23)32(30,31)21-9-5-2-6-10-21)29-15-13-28(14-16-29)20-7-3-1-4-8-20/h1-12,17-18H,13-16H2
• InChI Key： FIOKEEGVUYUHAY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C(=CN=2)S(C1C=CC=CC=1)(=O)=O)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 463.1121258g/mol
• Monoisotopic Mass: 463.1121258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 61.9Ų

Additional information on 3-(benzenesulfonyl)-6-chloro-4-(4-phenylpiperazin-1-yl)quinoline

3-(Benzenesulfonyl)-6-Chloro-4-(4-Phenylpiperazin-1-yl)Quinoline: A Comprehensive Overview

3-(Benzenesulfonyl)-6-chloro-4-(4-phenylpiperazin-1-yl)quinoline (CAS No. 866812-07-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimalarial, anticancer, and anti-inflammatory properties. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent research advancements of 3-(benzenesulfonyl)-6-chloro-4-(4-phenylpiperazin-1-yl)quinoline.

Structural Characteristics: The compound 3-(benzenesulfonyl)-6-chloro-4-(4-phenylpiperazin-1-yl)quinoline is characterized by a quinoline core substituted with a benzenesulfonyl group at the 3-position, a chlorine atom at the 6-position, and a 4-phenylpiperazin-1-yl group at the 4-position. The quinoline ring system is a fundamental structure in many biologically active molecules due to its ability to interact with various biological targets. The benzenesulfonyl group adds polarity and enhances the compound's solubility, while the chlorine atom and the phenylpiperazine moiety contribute to its pharmacological properties.

Synthesis Methods: The synthesis of 3-(benzenesulfonyl)-6-chloro-4-(4-phenylpiperazin-1-yl)quinoline involves several steps, each carefully optimized to ensure high yield and purity. One common approach starts with the reaction of 2-chloroaniline with formamide to form 2-chloroquinoline. Subsequent reactions include the introduction of the benzenesulfonyl group via sulfonylation, followed by chlorination at the 6-position. The final step involves the coupling of 4-phenylpiperazine to the quinoline core through a nucleophilic substitution reaction. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as microwave-assisted synthesis and catalytic processes.

Biological Activities: 3-(Benzenesulfonyl)-6-chloro-4-(4-phenylpiperazin-1-yl)quinoline has been extensively studied for its potential therapeutic applications. One of its most notable activities is its antiproliferative effect on cancer cells. Research has shown that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the modulation of signaling pathways such as PI3K/AKT and MAPK/ERK, which are crucial for cell survival and proliferation.

In addition to its antiproliferative properties, 3-(benzenesulfonyl)-6-chloro-4-(4-phenylpiperazin-1-yl)quinoline has also demonstrated anti-inflammatory effects. Studies have indicated that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials: While preclinical studies have shown promising results, clinical trials are essential to validate the safety and efficacy of 3-(benzenesulfonyl)-6-chloro-4-(4-phenylpiperazin-1-yl)quinoline. Several phase I and II clinical trials are currently underway to evaluate its therapeutic potential in cancer patients. Preliminary data from these trials have indicated that the compound is well-tolerated with manageable side effects. Further studies are needed to determine optimal dosing regimens and to explore its potential synergistic effects with other anticancer agents.

Recent Research Advancements: Recent research has focused on optimizing the pharmacokinetic properties of 3-(benzenesulfonyl)-6-chloro-4-(4-phenylpiperazin-1-yl)quinoline. Studies have explored prodrug strategies to enhance its bioavailability and reduce toxicity. For example, conjugating the compound with biodegradable polymers or encapsulating it in nanoparticles has shown promise in improving its delivery to target tissues. Additionally, computational methods such as molecular docking and molecular dynamics simulations have been employed to predict binding affinities and interactions with target proteins.

FUTURE DIRECTIONS: The future of 3-(benzenesulfonyl)-6-chloro-4-(4-phenylpiperazin-1-yl)quinoline research lies in further elucidating its mechanisms of action and expanding its therapeutic applications. Ongoing studies aim to identify novel targets and signaling pathways modulated by this compound. Additionally, efforts are being made to develop more potent analogs through structure-based drug design approaches. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating these findings into clinical practice.